Cas no 1021040-10-7 (3-benzyl-8-(thiophene-2-carbonyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione)

• Product Name: 3-benzyl-8-(thiophene-2-carbonyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione
• CAS No: 1021040-10-7
• MF: C₁₉H₁₉N₃O₃S
• MW: 369.43746304512
• CID: 5795641
• Update Time: 2025-10-29

3-benzyl-8-(thiophene-2-carbonyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 3-benzyl-8-(thiophene-2-carbonyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione

• Inchi： 1S/C19H19N3O3S/c23-16(15-7-4-12-26-15)21-10-8-19(9-11-21)17(24)22(18(25)20-19)13-14-5-2-1-3-6-14/h1-7,12H,8-11,13H2,(H,20,25)
• InChI Key： YNRFOBZHHGMUIC-UHFFFAOYSA-N
• SMILES： N1C2(CCN(C(C3SC=CC=3)=O)CC2)C(=O)N(CC2=CC=CC=C2)C1=O

Additional information on 3-benzyl-8-(thiophene-2-carbonyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione

Comprehensive Overview of 3-Benzyl-8-(thiophene-2-carbonyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione (CAS No. 1021040-10-7)

3-Benzyl-8-(thiophene-2-carbonyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione (CAS No. 1021040-10-7) is a structurally complex heterocyclic compound that has garnered significant attention in pharmaceutical and chemical research. Its unique spirocyclic framework and functional groups, including the thiophene-2-carbonyl moiety, make it a promising candidate for drug discovery and material science applications. Researchers are particularly interested in its potential as a bioactive scaffold due to its ability to interact with various biological targets.

The compound's CAS number 1021040-10-7 serves as a critical identifier in regulatory and scientific databases, ensuring precise tracking in global research. Its triazaspiro[4.5]decane core is a notable feature, often associated with enhanced metabolic stability and binding affinity in medicinal chemistry. Recent studies highlight its relevance in addressing neurodegenerative diseases and inflammatory disorders, aligning with current trends in precision medicine and targeted therapy.

From a synthetic perspective, 3-benzyl-8-(thiophene-2-carbonyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione exemplifies advancements in green chemistry and catalysis. Researchers are optimizing its production using sustainable methods, such as microwave-assisted synthesis, to reduce environmental impact—a topic highly searched in AI-driven literature reviews. The incorporation of the thiophene ring also aligns with interest in heteroaromatic compounds for electronic materials and agrochemicals.

Analytical characterization of this compound involves advanced techniques like NMR spectroscopy and high-resolution mass spectrometry, which are frequently queried in academic search engines. Its logP and solubility profiles are actively studied to predict pharmacokinetic behavior, addressing common questions about drug-likeness in AI-based drug design platforms.

In summary, CAS 1021040-10-7 represents a convergence of structural innovation and multidisciplinary applications. Its exploration reflects broader scientific priorities, including AI-aided molecular modeling and fragment-based drug discovery, making it a compelling subject for both industry and academia.